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Technical Support Center: Neosordarin
Susceptibility Testing
This guide provides technical support for researchers, scientists, and drug development

professionals performing antifungal susceptibility testing (AFST) with sordarin derivatives

against filamentous fungi, such as Neosartorya species. The quality control (QC) measures

outlined are based on established standards from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Frequently Asked Questions (FAQs)
Q1: Why is Quality Control essential for Neosordarin susceptibility testing? A1: Quality control

is crucial to ensure the accuracy, reproducibility, and reliability of Minimum Inhibitory

Concentration (MIC) results.[1] It verifies the integrity of the test system, including the medium,

inoculum, incubation conditions, and the activity of the antifungal agent itself.[2] Consistent QC

performance provides confidence that the MIC values obtained for clinical or test isolates are

valid.
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Q2: What are the standard reference methods for testing filamentous fungi? A2: The primary

reference methods are the CLSI document M38, "Reference Method for Broth Dilution

Antifungal Susceptibility Testing of Filamentous Fungi," and the EUCAST E.Def 9.3 procedure

for molds.[2][3] These standardized protocols are essential for achieving reproducible results

between different laboratories.[1]

Q3: Which QC strains should I use for testing filamentous fungi? A3: Standard QC strains with

established MIC ranges for various antifungal agents should be included in each test run. For

filamentous fungi, recommended strains include Aspergillus fumigatus ATCC 204305 and

Aspergillus flavus ATCC 204304.[3][4] For general procedural control, yeast strains like

Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258 are also frequently used.[5]

[6]

Q4: How are QC MIC ranges for a new compound like a sordarin derivative established? A4:

Establishing QC ranges for a new antifungal agent requires a multi-laboratory study following

guidelines like the CLSI M23 document.[7][8] Multiple laboratories test a set of reference

strains on different days to determine the expected inter- and intra-laboratory variability and

establish a 3-log₂ dilution range that encompasses at least 95% of MIC results.[9]

Q5: How should the MIC endpoint be read for sordarin derivatives? A5: The MIC endpoint is

the lowest concentration of an antifungal agent that substantially inhibits fungal growth. For

sordarins tested against yeasts, endpoints have been observed as the total absence of growth,

which is a clear and unambiguous endpoint.[10] For filamentous fungi like Aspergillus, the CLSI

M38 standard recommends reading the MIC as the lowest concentration showing 100%

inhibition of growth (no visible growth) for most agents, including amphotericin B.[4][11] For a

new agent like sordarin, the endpoint should be clearly defined and consistently applied.

Troubleshooting Guide
Problem 1: My QC strain MIC is consistently out of the acceptable range.

Question: The MIC for my Aspergillus fumigatus QC strain is consistently too high. What

should I do?

Answer:
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Check Inoculum Preparation: An inoculum density that is too high can lead to elevated

MICs. Verify your conidia counting method (e.g., hemocytometer) and ensure the final

inoculum concentration in the wells is correct (e.g., EUCAST recommends 2–5 × 10⁵

CFU/ml).[3]

Verify Antifungal Agent: Ensure the sordarin derivative stock solution was prepared

correctly, has been stored properly to prevent degradation, and has not expired.

Examine Test Medium: Use the recommended RPMI 1640 medium. Lot-to-lot variability

can occur, so it is advisable to test new lots against a previously validated lot.[12] Ensure

the pH is correct (typically buffered to 7.0 with MOPS).[5]

Review Incubation: Check for proper incubation temperature (35°C) and duration (typically

48 hours for Aspergillus).[4] Shorter incubation times can lead to falsely low MICs,

especially for resistant strains.[4]

Problem 2: I am observing "trailing growth" in my microdilution plate.

Question: There is reduced but persistent growth across a wide range of sordarin

concentrations. How do I determine the MIC?

Answer: Trailing growth complicates MIC determination and is common with fungistatic

agents like azoles.[12]

Adhere to a Strict Endpoint Definition: For agents causing trailing, the MIC is often defined

as the lowest concentration causing a significant reduction in growth (e.g., ≥50% or ≥80%)

compared to the growth control.[5][12]

Check Incubation Time: Trailing effects can be more pronounced after longer incubation

periods. While 48 hours is standard for molds, ensure you are not incubating for

excessively long periods.[4]

Spectrophotometric Reading: Using a microplate reader to measure optical density can

help standardize the endpoint reading and make it more objective than visual assessment.

[12]

Problem 3: My MIC results are not reproducible between experiments.
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Question: I am getting different MIC values for the same QC strain on different days. What

could be the cause?

Answer: Poor reproducibility is often due to minor variations in protocol execution.

Standardize Inoculum: This is the most critical variable. Ensure the exact same procedure

for conidia harvesting and counting is used every time. The age of the fungal culture can

also affect conidial viability.

Consistent Plate Reading: Read plates at the exact same time point (e.g., 48 hours ± 2

hours). If reading visually, ensure the lighting conditions are consistent.

Control for Evaporation: Ensure microtiter plates are properly sealed or incubated in a

humidified environment to prevent evaporation from the wells, which can concentrate the

drug and affect results.

Quality Control Data
The following table provides established QC MIC ranges for reference strains against common

antifungal agents, as determined by CLSI and EUCAST methodologies. QC ranges for new

investigational agents like Neosordarin would need to be determined through specific multi-

center studies.
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Quality Control
Strain

Antifungal Agent
Acceptable MIC
Range (µg/mL)

Reference Method

Aspergillus fumigatus

ATCC 204305
Amphotericin B 0.25 - 1.0 EUCAST

Itraconazole 0.12 - 0.5 EUCAST

Voriconazole 0.25 - 1.0 EUCAST

Posaconazole 0.03 - 0.25 EUCAST

Aspergillus flavus

ATCC 204304
Amphotericin B 0.5 - 2.0 EUCAST

Itraconazole 0.12 - 0.5 EUCAST

Voriconazole 0.5 - 2.0 EUCAST

Posaconazole 0.12 - 0.5 EUCAST

Candida parapsilosis

ATCC 22019
Amphotericin B 0.25 - 2.0 CLSI

Fluconazole 1.0 - 4.0 CLSI

Candida krusei ATCC

6258
Amphotericin B 0.5 - 2.0 CLSI

Fluconazole 16 - 64 CLSI

Data compiled from EUCAST and CLSI documentation.[3][5]

Experimental Protocols
Protocol: Broth Microdilution QC using CLSI M38
Method
This protocol outlines the reference method for testing the susceptibility of filamentous fungi.

Preparation of Antifungal Agent:
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Prepare a stock solution of the sordarin derivative, typically in dimethyl sulfoxide (DMSO),

at a concentration 100 times the highest final concentration to be tested.

Perform serial twofold dilutions of the stock solution in standard RPMI 1640 medium to

create intermediate concentrations.

Add 100 µL of each intermediate concentration to the appropriate wells of a 96-well

microtiter plate. The final drug concentrations will be half of these values after the

inoculum is added.

Inoculum Preparation:

Grow the QC strain (e.g., A. fumigatus ATCC 204305) on potato dextrose agar for 5-7

days at 35°C to encourage conidiation.

Harvest the conidia by flooding the plate with sterile saline containing a wetting agent

(e.g., 0.05% Tween 80). Gently rub the surface with a sterile loop.

Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 5-

10 minutes.

Adjust the conidial suspension concentration to 0.4 x 10⁴ to 5 x 10⁴ CFU/mL using a

spectrophotometer (by correlating OD with hemocytometer counts) or by direct counting

with a hemocytometer.

Dilute this adjusted suspension 1:50 in RPMI 1640 medium to achieve the final working

inoculum density.

Inoculation and Incubation:

Add 100 µL of the final working inoculum to each well of the microtiter plate, including the

growth control (no drug) and sterility control (no inoculum) wells. The final inoculum in

each well should be between 0.5 × 10³ and 2.5 × 10³ CFU/ml.[5]

Seal the plate to prevent evaporation and incubate at 35°C.

Reading and Interpreting Results:
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After 48 hours of incubation, examine the plate. The sterility control should show no

growth. The growth control should show robust growth.

The MIC is the lowest drug concentration that shows 100% inhibition of growth (no visible

growth) compared to the growth control.

Compare the observed MIC for the QC strain to the established acceptable range. If the

result is within range, the results for the test isolates on the same plate are considered

valid.
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Caption: Routine workflow for performing quality control in antifungal susceptibility testing.
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Caption: Logical flowchart for troubleshooting out-of-range QC MIC results.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15622678/docs?utm_src=pdf-body-img#quality-control-measures-for-neosordarin-susceptibility-testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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